Cas no 27327-27-1 (1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1))

1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1) structure
27327-27-1 structure
Product Name:1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
CAS No:27327-27-1
MF:C6H7KNO6S2
MW:292.351180315018
CID:273158
PubChem ID:75124196
Update Time:2025-04-19

1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
    • Potassium hydrogen -5-aminobenzene-1,3-disulphonate
    • 27327-27-1
    • EINECS 248-411-6
    • Inchi: 1S/C6H7NO6S2.K/c7-4-1-5(14(8,9)10)3-6(2-4)15(11,12)13;/h1-3H,7H2,(H,8,9,10)(H,11,12,13);/q;+1
    • InChI Key: IJLLWMZNTBMNMY-UHFFFAOYSA-N
    • SMILES: [K+].S(C1C=C(C=C(C=1)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 201.172879
  • Monoisotopic Mass: 201.172879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.3
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